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PerkinElmer 2470 Wizard² Technical Support
Center
Welcome to the Technical Support Center for the PerkinElmer 2470 Wizard² Automatic Gamma

Counter. This guide is designed for researchers, scientists, and drug development

professionals to quickly troubleshoot common issues and find answers to frequently asked

questions.

Troubleshooting Guides
This section provides solutions to specific problems you may encounter during the operation of

your PerkinElmer 2470 Wizard².

High Background Counts
Question: Why are my background radiation counts higher than expected, and how can I

resolve this?

Answer: Elevated background counts can significantly impact the accuracy of your results.

Several factors can contribute to this issue. Follow these steps to identify and resolve the

cause:

Check for Contamination:
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External Contamination: Ensure the exterior surfaces of the instrument and the

surrounding area are free from radioactive contamination. Use a survey meter to check for

any spills.

Internal Contamination: A sample may have leaked inside the sample changer or detector

well. Carefully inspect the sample racks and the inside of the instrument for any signs of

spills. If contamination is found, follow your laboratory's approved decontamination

procedures.

Environmental Factors:

Nearby Radioactive Sources: Ensure that no other radioactive sources are stored or being

used in close proximity to the gamma counter. The instrument's lead shielding is

substantial but can be overwhelmed by strong nearby sources.[1][2]

Radon Gas: Elevated levels of radon gas in the laboratory can contribute to background

counts. Ensure proper laboratory ventilation.

Instrument Performance:

Run Instrument Performance Assessment (IPA): The 2470 Wizard² is equipped with an

Instrument Performance Assessment (IPA) feature that monitors key detector parameters,

including background CPM.[1][3] An out-of-control warning for "background CPM in

counting window" will alert you to a potential issue.[3]

Detector Shielding: Verify that all lead shielding components are correctly installed and

have not been compromised.

Troubleshooting Flowchart for High Background
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Caption: Troubleshooting workflow for high background counts.

Low Counting Efficiency
Question: My sample counts are consistently lower than expected. What could be causing low

counting efficiency?

Answer: Low counting efficiency can lead to inaccurate quantification of radioactivity. Consider

the following potential causes and solutions:

Incorrect Energy Window Settings:

Ensure that the correct radionuclide is selected from the library and that the energy

window is appropriate for the isotope being measured. The 2470 Wizard² has a pre-

defined library of 45 radionuclides to facilitate this.[1][4]

Sample Geometry and Positioning:

Sample Volume and Height: Inconsistent sample volumes or heights within the tubes can

affect counting efficiency. Ensure that all samples and standards have a consistent

geometry.

Tube Type: Use the recommended sample tubes for the instrument. The 2470 Wizard² is

designed for optimal performance with specific tube sizes.

Instrument Calibration:
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Normalization: The instrument requires periodic normalization to ensure consistent

performance across all detectors. The 2470 Wizard² uses an automatic normalization

process with a dedicated normalization cassette for each nuclide.[1][3] If you observe

inconsistencies between detectors, perform a normalization.

Instrument Performance Assessment (IPA): Run the IPA to check for out-of-control

warnings related to "relative detector efficiency" or "absolute detector efficiency".[3]

Quantitative Data Summary: Key Instrument Performance Parameters

Parameter Description
Potential Impact if Out of
Range

Isotope Main Peak Channel

Number

The channel number

corresponding to the peak

energy of the isotope.

Indicates a shift in energy

calibration, potentially leading

to incorrect energy windowing

and reduced counts.

Background CPM in Counting

Window

The rate of background counts

within the defined energy

window.

High background can obscure

low-level sample counts and

reduce measurement

accuracy.

Relative Detector Efficiency
The efficiency of each detector

relative to a reference detector.

Inconsistent efficiencies

between detectors can lead to

variability in results for multi-

detector counting.

Detector Resolution

The ability of the detector to

distinguish between gamma

rays of different energies.

Poor resolution can lead to

peak overlap and inaccurate

quantification, especially in

multi-label studies.

Absolute Detector Efficiency

The overall efficiency of the

detector in converting gamma

rays into countable events.

A decrease in absolute

efficiency will result in lower

than expected counts for all

samples.
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Software and Data Acquisition Errors
Question: I am encountering an error with the barcode reader, leading to incorrect protocol

selection. What should I do?

Answer: A known issue with certain barcode ID labels can cause the instrument to read an

incorrect protocol.

Issue: A Field Safety Notice was issued by PerkinElmer regarding a misprint on the #023

barcode ID labels, where the second label on the page was incorrectly identified as #024

when scanned.[5]

Impact: If protocols for both ID #023 and #024 are programmed, the instrument may execute

the wrong protocol, leading to erroneous results.

Solution: PerkinElmer advised customers to destroy all affected #023 barcode ID labels. If

you suspect you have these labels, contact PerkinElmer for corrected replacements.

Frequently Asked Questions (FAQs)
Q1: What is the purpose of the Instrument Performance Assessment (IPA)?

A1: The IPA is a quality control feature that automatically monitors and evaluates nine critical

instrument parameters to ensure the reliability of your results.[3] It provides warnings if any of

these parameters fall outside of acceptable limits, allowing for proactive maintenance and

troubleshooting.[1][3]

Q2: How often should I perform instrument normalization?

A2: The frequency of normalization depends on your laboratory's standard operating

procedures and the stability of the instrument. It is generally recommended to perform

normalization regularly, especially if you observe any drift in detector performance or after any

instrument service. The 2470 Wizard² features automatic normalization using a dedicated

cassette for each nuclide.[1][3]

Q3: Can I use different types of sample tubes in the 2470 Wizard²?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.accessdata.fda.gov/scripts/cdrh/cfdocs/cfres/res.cfm?id=142253
https://manuals.plus/m/d04036a974cb9da2422c1f2435c4570e6f01147877015baab330f400b34d6061
https://cancer.wisc.edu/research/wp-content/uploads/2018/02/spc_2470wizard2automaticgammacounters.pdf
https://manuals.plus/m/d04036a974cb9da2422c1f2435c4570e6f01147877015baab330f400b34d6061
https://cancer.wisc.edu/research/wp-content/uploads/2018/02/spc_2470wizard2automaticgammacounters.pdf
https://manuals.plus/m/d04036a974cb9da2422c1f2435c4570e6f01147877015baab330f400b34d6061
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: While the instrument can accommodate various tube sizes, it is crucial for accurate and

reproducible results to use tubes that are compatible with the sample racks and provide

consistent sample geometry. Refer to the user manual for recommended tube specifications.

Q4: What should I do if I get an "out-of-control" warning from the IPA?

A4: An "out-of-control" warning indicates that one of the monitored instrument parameters is

outside its specified range. The appropriate action depends on the specific parameter that has

failed. For example, a "high background" warning would prompt you to follow the

troubleshooting steps for high background counts. If the issue persists, it is advisable to contact

PerkinElmer service and support.

Experimental Protocols
General Protocol for a Radioimmunoassay (RIA)
A common application for the PerkinElmer 2470 Wizard² is the radioimmunoassay (RIA).

Instrument errors can significantly impact the results of such assays.

Methodology:

Reagent Preparation: Prepare standards, controls, and samples according to the specific

RIA kit protocol.

Assay Procedure:

Pipette standards, controls, and samples into appropriately labeled tubes.

Add the radiolabeled antigen (tracer) to all tubes.

Add the specific antibody to all tubes except the non-specific binding (NSB) tubes.

Incubate the tubes as specified in the kit instructions.

Add a precipitating reagent to separate the antibody-bound fraction from the free fraction.

Centrifuge the tubes and decant the supernatant.

Gamma Counting:
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Place the tubes in the 2470 Wizard² sample racks.

Select the appropriate protocol for the radionuclide being used (e.g., ¹²⁵I).

Initiate the counting sequence.

Data Analysis:

The instrument's software will measure the counts per minute (CPM) for each tube.

A standard curve is generated by plotting the CPM of the standards against their known

concentrations.

The concentrations of the unknown samples are determined by interpolating their CPM

values from the standard curve.

Logical Relationship of RIA and Instrument Performance
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Caption: Impact of instrument performance on RIA results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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